Cas no 519138-03-5 (Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?-)

• Product Name: Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?-
• CAS No: 519138-03-5
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 3046035
• PubChem ID: 2758612
• Update Time: 2025-06-08

Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?-
• SR-01000316342-1
• 519138-03-5
• 1-[1-(2,4-dimethylphenyl)ethyl]piperazine
• SR-01000316342
• AKOS000300801
• 1-(1-(2,4-Dimethylphenyl)ethyl)piperazine
• AKOS022361263
• BAS 04380944

• MDL： MFCD03724308
• Inchi： 1S/C14H22N2/c1-11-4-5-14(12(2)10-11)13(3)16-8-6-15-7-9-16/h4-5,10,13,15H,6-9H2,1-3H3
• InChI Key： ASFKAOFDNOMVHD-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Piperazine, 1-?[1-?(2,?4-?dimethylphenyl)?ethyl]?-

Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]-: An Overview of CAS No. 519138-03-5

Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- (CAS No. 519138-03-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a substituted phenyl group. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The piperazine ring is a six-membered heterocyclic compound with two nitrogen atoms, which is widely used in the synthesis of various pharmaceuticals due to its ability to form strong hydrogen bonds and its flexibility in binding to biological targets. In the case of Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]-, the piperazine ring is further functionalized with a 1-(2, 4-dimethylphenyl)ethyl group, which introduces additional hydrophobic and steric properties to the molecule.

Recent studies have highlighted the potential of Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The 2, 4-dimethylphenyl substitution on the ethyl group contributes to its ability to modulate key inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral entry mechanisms. The specific interactions between the piperazine ring and viral proteins suggest that it could be developed into a novel class of antiviral drugs.

The pharmacokinetic properties of Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development. These properties make it suitable for both acute and chronic therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, Piperazine, 1-[1-(2, 4-dimethylphenyl)ethyl]- (CAS No. 519138-03-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.